Cas no 120181-24-0 (Benzamide,4-[[(6-hydroxy-4,5,7-trimethyl-2-benzothiazolyl)amino]sulfonyl]-)

• Product name: Benzamide,4-[[(6-hydroxy-4,5,7-trimethyl-2-benzothiazolyl)amino]sulfonyl]-
• CAS No: 120181-24-0
• MF: C₁₇H₁₇N₃O₄S₂
• MW: 391.46458
• CID: 105077
• PubChem ID: 14700330

Benzamide,4-[[(6-hydroxy-4,5,7-trimethyl-2-benzothiazolyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-[[(6-hydroxy-4,5,7-trimethyl-2-benzothiazolyl)amino]sulfonyl]-
• 4-[(6-hydroxy-4,5,7-trimethyl-1,3-benzothiazol-2-yl)sulfamoyl]benzamide
• Benzamide, 4-[[(6-hydroxy-4,5,7-trimethyl-2-benzothiazolyl)amino]sulfonyl]-
• DTXSID80563168
• 120181-24-0

• Inchi： InChI=1S/C17H17N3O4S2/c1-8-9(2)14(21)10(3)15-13(8)19-17(25-15)20-26(23,24)12-6-4-11(5-7-12)16(18)22/h4-7,21H,1-3H3,(H2,18,22)(H,19,20)
• InChI Key： BSBLARRULGFOPL-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C)C2N=C(NS(C3C=CC(C(N)=O)=CC=3)(=O)=O)SC=2C=1C

Computed Properties

• Exact Mass: 391.06621
• Monoisotopic Mass: 391.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 159Ų

Experimental Properties

• PSA: 122.38